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For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene (propene), a colorless, flammable gas with the chemical formula C₃H₆, is a

cornerstone of the petrochemical industry and a versatile starting material in organic synthesis.

[1] Its reactivity, primarily centered around the carbon-carbon double bond, allows for a diverse

range of chemical transformations, making it a crucial building block for polymers, oxygenated

compounds, and various intermediates. This guide provides a comprehensive overview of the

chemical properties and reactivity of propylene, with a focus on data-driven insights and

detailed experimental methodologies relevant to research and development.

Chemical and Physical Properties
Propylene is an unsaturated hydrocarbon, the second simplest member of the alkene class.[1]

Its physical and chemical properties are summarized in the tables below.
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Property Value

Molecular Formula C₃H₆

Molar Mass 42.081 g/mol [1]

Appearance Colorless gas[1]

Odor Faint petroleum-like[1]

Melting Point -185.2 °C[1]

Boiling Point -47.6 °C[1]

Density (liquid) 0.6139 g/cm³

Density (gas) 1.81 kg/m ³ (1.013 bar, 15 °C)[1]

Solubility in Water 0.61 g/m³[1]

Dipole Moment 0.366 D (gas)[1]

Structural Parameters of Propylene
Parameter Value

C=C Bond Length 1.336 Å

C-C Bond Length 1.501 Å

C=C-C Bond Angle 124.3°

Methyl C-H Bond Length ~1.09 Å (typical for sp³ C-H)

Vinyl C-H Bond Length ~1.08 Å (typical for sp² C-H)

Methyl H-C-H Bond Angle ~109.5° (tetrahedral)

Bond Dissociation Energies of Propylene
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Bond Bond Dissociation Energy (kcal/mol)

Methyl C-H 88.8

Vinyl C-H (internal) ~111

Vinyl C-H (terminal) ~111

C-C Single Bond ~84

C=C Double Bond (π-bond) ~65

Reactivity of Propylene
The presence of a π-bond makes propylene significantly more reactive than its alkane

counterpart, propane. The electron density of the double bond serves as a site for electrophilic

attack, leading to a variety of addition reactions. Furthermore, the allylic hydrogens on the

methyl group exhibit unique reactivity.

Electrophilic Addition Reactions
Propylene readily undergoes electrophilic addition reactions where the double bond is broken.

[1] A key principle governing the regioselectivity of these reactions with unsymmetrical reagents

is Markovnikov's Rule, which states that the electrophile (typically H⁺) adds to the carbon atom

of the double bond that has the greater number of hydrogen atoms. This leads to the formation

of the more stable carbocation intermediate (a secondary carbocation in the case of

propylene).

H₃C-CH=CH₂

Transition State 1

π electrons attack H⁺

H-Br

H₃C-C⁺H-CH₃

(Secondary Carbocation)

Transition State 2

Nucleophilic attack by Br⁻

Br⁻

H₃C-CH(Br)-CH₃

(2-Bromopropane)

Heterolytic cleavage of H-Br
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Electrophilic addition of HBr to propylene.

This protocol outlines the laboratory-scale synthesis of 2-bromopropane via the electrophilic

addition of hydrogen bromide to propylene.

Materials:

Propylene gas

Hydrogen bromide (gas or solution in acetic acid)

Inert solvent (e.g., dichloromethane or acetic acid)

Drying agent (e.g., anhydrous sodium sulfate)

Gas dispersion tube

Reaction flask with a magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Set up a reaction flask equipped with a magnetic stirrer and a gas dispersion tube in a well-

ventilated fume hood.

Cool the reaction flask in an ice bath to minimize the evaporation of propylene and control

the reaction temperature.

Add the inert solvent to the reaction flask.

Bubble propylene gas through the solvent until a saturated solution is obtained.

Slowly bubble hydrogen bromide gas through the propylene solution, or add a solution of

HBr in acetic acid dropwise. The reaction is exothermic, so maintain the temperature with the
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ice bath.

Continue the addition of HBr until the reaction is complete, which can be monitored by the

disappearance of the starting material using techniques like gas chromatography (GC).

Once the reaction is complete, transfer the mixture to a separatory funnel and wash with cold

water to remove any unreacted HBr and acetic acid (if used).

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent using a rotary evaporator to obtain the crude 2-bromopropane.

The product can be further purified by distillation.

Polymerization
Propylene is the monomer for polypropylene, a widely used thermoplastic. The polymerization

is typically carried out using Ziegler-Natta or metallocene catalysts, which allow for control over

the stereochemistry (tacticity) of the resulting polymer.

Catalyst Preparation
(e.g., TiCl₄ + Al(C₂H₅)₃)

Polymerization Reaction
(Controlled Temperature & Pressure)

Reactor Setup
(Inert atmosphere) Propylene Feed

Termination
(e.g., with alcohol)

Polymer Isolation
(Washing & Drying) Polypropylene

Propylene
(C₃H₆)

Acrolein
(C₃H₄O)

Selective Oxidation
(e.g., Bi/Mo catalyst)

CO, CO₂

(Complete Oxidation)
Over-oxidation

Acrylic Acid
(C₃H₄O₂)

Further Oxidation
(e.g., V/Mo catalyst)

Over-oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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